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Compound of Interest

Compound Name: Aicar

Cat. No.: B1197521 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of investigational compounds like AICAR (Acadesine) is a critical component of

laboratory safety and regulatory compliance. This guide provides essential, step-by-step

procedures for the safe disposal of AICAR, ensuring the protection of personnel and the

environment.

Immediate Safety and Disposal Protocols
AICAR, an AMP-activated protein kinase (AMPK) activator, is classified as a skin, eye, and

respiratory irritant.[1][2][3] Adherence to safety protocols is paramount from the moment of

handling to the final disposal of waste.

Personal Protective Equipment (PPE)
Before handling AICAR in any form (powder or solution), it is mandatory to wear appropriate

personal protective equipment (PPE). This includes:

Eye Protection: Safety glasses or goggles to prevent eye contact.[2]

Hand Protection: Chemical-resistant gloves.[2]

Body Protection: A lab coat or other protective clothing.[2]

Respiratory Protection: If there is a risk of inhaling dust, a dust respirator should be worn.[2]
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Step-by-Step Disposal Procedure
The disposal of AICAR waste must be conducted in accordance with local, regional, and

national regulations. The following is a general procedural guide:

Waste Identification and Segregation:

Solid AICAR Waste: Unused or expired pure AICAR, contaminated lab materials (e.g.,

weigh boats, pipette tips, gloves).

Liquid AICAR Waste: Solutions containing AICAR, including experimental media and

buffers.

Do not mix AICAR waste with other incompatible chemical waste streams.

Containerization:

Solid Waste: Collect in a clearly labeled, sealed container to prevent the generation of dust

clouds.[2]

Liquid Waste: Use a designated, leak-proof, and chemically compatible waste container.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "AICAR (Acadesine)," and the associated hazards (Skin/Eye/Respiratory Irritant).

Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Disposal:

AICAR waste should be disposed of through a licensed professional waste disposal

company.[2]
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Consult your institution's Environmental Health and Safety (EHS) department for specific

procedures and to arrange for waste pickup.

Quantitative Data and Experimental Protocols
While specific experimental protocols for the chemical neutralization of AICAR for disposal

purposes are not readily available in public literature, the primary method of disposal is through

incineration by a licensed facility. The key data for safe handling is outlined in the Safety Data

Sheet (SDS).

Parameter Specification Source

Hazard Classifications

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2), Specific target

organ toxicity — single

exposure (Category 3)

[1]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

[1][2][3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray, P280: Wear protective

gloves/protective clothing/eye

protection/face protection

[1][2]

Disposal Recommendation

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations. Offer surplus

and non-recyclable solutions to

a licensed disposal company.

[2]

AICAR Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of AICAR waste in

a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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